Cas no 5665-25-8 ( )
structure
Product Name:
CAS No:5665-25-8
MF:C14H14O3
MW:230.259164333344
CID:945735
PubChem ID:331643
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 3-(7-methoxynaphthalen-2-yl)propanoic acid
- AC1L79I2
- NSC325667
- 5665-25-8
- NSC-325667
- DS-004596
- DTXSID30318069
-
-
- Inchi： 1S/C14H14O3/c1-17-13-6-5-11-4-2-10(3-7-14(15)16)8-12(11)9-13/h2,4-6,8-9H,3,7H2,1H3,(H,15,16)
- InChI Key： AZLPGMNLGTWUGQ-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC2C=CC(=CC=2C=1)CCC(=O)O
Computed Properties
- Exact Mass: 230.09432
- Monoisotopic Mass: 230.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.202
- Boiling Point: 417.7°C at 760 mmHg
- Flash Point: 160.7°C
- Refractive Index: 1.611
- PSA: 46.53
- LogP: 2.86560
Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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